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Compound of Interest

Compound Name: (4-Butyrylphenyl)boronic acid

Cat. No.: B1289918

Technical Guide: (4-Butyrylphenyl)boronic Acid
Derivatives

An In-depth Analysis for Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a detailed overview of the molecular structure and weight of
phenylboronic acid derivatives. While information on (4-Butyrylphenyl)boronic acid is not
readily available, this document focuses on the closely related and extensively studied
compound, (4-Butylphenyl)boronic acid. The distinction lies in the functional group attached to
the phenyl ring: a butyryl group contains a carbonyl (-C=0), whereas a butyl group is a
saturated alkyl chain. This guide will provide the molecular and structural data for (4-
Butylphenyl)boronic acid.

Quantitative Data Summary

The following table summarizes the key quantitative data for (4-Butylphenyl)boronic acid.
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Property Value Citations
Molecular Formula C10H15BO2 [1112]
Molecular Weight 178.04 g/mol [1][2]

CAS Number 145240-28-4 2]
Melting Point 91-97 °C [3]

Linear Formula CH3(CH2)3C6H4B(0OH)2

Molecular Structure

The molecular structure of (4-Butylphenyl)boronic acid consists of a phenyl ring substituted with
a butyl group and a boronic acid group (-B(OH)2) at the para position.

Molecular structure of (4-Butylphenyl)boronic acid.

Experimental Protocols

Detailed experimental protocols for the synthesis and application of (4-Butylphenyl)boronic
acid, such as in Suzuki-Miyaura cross-coupling reactions, are extensive and application-
specific. For specific methodologies, researchers are advised to consult peer-reviewed
publications in the fields of organic synthesis and medicinal chemistry. Key suppliers like
Sigma-Aldrich often provide certificates of analysis and basic safety information which can be
accessed through their websites.[3]

Disclaimer: This document provides a summary of publicly available data. Researchers should
always consult primary literature and safety data sheets before handling any chemical
compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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weight]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1289918#4-butyrylphenyl-boronic-acid-molecular-
structure-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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